Cas no 20939-16-6 (4-amino-5-ethyl-4H-1,2,4-triazole-3-thiol)

4-Amino-5-ethyl-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a triazole core substituted with an amino group at the 4-position, an ethyl group at the 5-position, and a thiol group at the 3-position. This structure imparts versatile reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals, agrochemicals, and coordination compounds. The presence of both amino and thiol functionalities enhances its chelating properties, enabling applications in metal complexation. Its stability under standard conditions and compatibility with further functionalization contribute to its utility in medicinal chemistry and materials science. The compound is typically handled under inert conditions to preserve its reactive thiol group.

4-amino-5-ethyl-4H-1,2,4-triazole-3-thiol structure

20939-16-6 structure

Product Name:4-amino-5-ethyl-4H-1,2,4-triazole-3-thiol

CAS No:20939-16-6

MF:C₄H₈N₄S

MW:144.198118209839

MDL:MFCD00128485

CID:841476

PubChem ID:1268033

Update Time:2025-06-09

4-amino-5-ethyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

- 4-amino-5-ethyl-2H-1,2,4-triazole-3-thione
- 4-amino-3-ethyl-1H-1,2,4-triazole-5-thione
- 4-Amino-5-ethyl-4H-1,2,4-triazole-3-thiol
- 3-mercapto-4-amino-5-ethyl-1,2,4-triazole
- 4-amino-3-ethyl-1,2,4-triazole-2-thiol
- 4-amino-3-ethyl-1,2,4-triazole-5-thione
- 4-amino-3-ethyl-5-mercapto-1,2,4-triazole
- 4-amino-5-ethyl-1,2,4-triazole-3-thiol
- 4-amino-5-ethyl-3-mercapto-4H-1,2,4-triazole
- 4-Amino-5-ethyl-4H-[1,2,4]triazole-3-thiol
- AC1LOQUG
- CTK6D2801
- CTK8F5709
- F0832-0168
- NSC166131
- 4-amino-3-ethyl-1h-1,2,4-triazole-5(4h)-thione
- 4-AMINO-5-ETHYL-4H-1,2,4-TRIAZOLE-3-THIOL,97
- STK141110
- AKOS002308516
- NHJQUZUFQOQBNE-UHFFFAOYSA-N
- EN300-03073
- 4-AMINO-5-ETHYL-4H-1,2,4-TRIAZOLE-3-THIOL, 97
- NSC-166131
- DB-015475
- DTXSID70361433
- 20939-16-6
- MFCD00128485
- Z55981991
- 4-AMINO-5-ETHYL-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE
- NSC 166131
- 4-amino-5-ethyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
- ALBB-004409
- STL272080
- LS-01668
- AKOS000115757
- 4-amino-3-ethyl-5-mercapto-s-triazole
- 4-AMINO-3-MERCAPTO-5-(ETHYL)-[1,2,4]-TRIAZOLE
- SCHEMBL10011830
- 4-amino-5-ethyl-4H-1,2,4-triazole-3-thiol
- MDL： MFCD00128485
- Inchi： 1S/C4H8N4S/c1-2-3-6-7-4(9)8(3)5/h2,5H2,1H3,(H,7,9)
- InChI Key： NHJQUZUFQOQBNE-UHFFFAOYSA-N
- SMILES： S=C1NN=C(CC)N1N

Computed Properties

Exact Mass: 144.04714
Monoisotopic Mass: 144.04696745g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 164
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 85.7Å²

Experimental Properties

PSA: 56.73

4-amino-5-ethyl-4H-1,2,4-triazole-3-thiol Security Information

Hazardous Material Identification：
HazardClass：IRRITANT
Risk Phrases：R36/37/38
Safety Term：S26;S37/39

4-amino-5-ethyl-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	026519-1g	4-Amino-5-ethyl-4 H -[1,2,4]triazole-3-thiol	20939-16-6	95+%	1g	￡144.00	2022-03-01
Fluorochem	026519-5g	4-Amino-5-ethyl-4 H -[1,2,4]triazole-3-thiol	20939-16-6	95+%	5g	￡391.00	2022-03-01
TRC	A630268-50mg	4-Amino-5-ethyl-4H-1,2,4-triazole-3-thiol	20939-16-6		50mg	$ 50.00	2022-04-02
TRC	A630268-100mg	4-Amino-5-ethyl-4H-1,2,4-triazole-3-thiol	20939-16-6		100mg	$ 65.00	2022-04-02
TRC	A630268-500mg	4-Amino-5-ethyl-4H-1,2,4-triazole-3-thiol	20939-16-6		500mg	$ 185.00	2022-04-02
Chemenu	CM115371-1g	4-amino-5-ethyl-4H-1,2,4-triazole-3-thiol	20939-16-6	95%	1g	$359	2023-03-07
Alichem	A449037689-1g	4-Amino-5-ethyl-4H-1,2,4-triazole-3-thiol	20939-16-6	95%	1g	$315.00	2023-09-02
abcr	AB149050-1 g	4-Amino-3-mercapto-5-(ethyl)-[1,2,4]-triazole, 98%; .	20939-16-6	98%	1 g	€104.80	2023-07-20
abcr	AB149050-5 g	4-Amino-3-mercapto-5-(ethyl)-[1,2,4]-triazole, 98%; .	20939-16-6	98%	5 g	€198.50	2023-07-20
Enamine	EN300-25016-0.05g	4-amino-5-ethyl-4H-1,2,4-triazole-3-thiol	20939-16-6	97%	0.05g	$32.0	2023-02-14